2-Methoxy-2-(3-oxobutyl)-N~1~,N~3~-diphenylpropanediamide

• CAS No.: 93371-31-4
• Molecular Formula: C20H22N2O4
• Molecular Weight: 354.4 g/mol
• IUPAC Name: 2-methoxy-2-(3-oxobutyl)-N,N'-diphenylpropanediamide
• InChI: InChI=1S/C20H22N2O4/c1-15(23)13-14-20(26-2,18(24)21-16-9-5-3-6-10-16)19(25)22-17-11-7-4-8-12-17/h3-12H,13-14H2,1-2H3,(H,21,24)(H,22,25)
• InChI Key: FYFJOLZZQZPVHJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CCC(C(=O)NC1=CC=CC=C1)(C(=O)NC2=CC=CC=C2)OC

Description

2-Methoxy-2-(3-oxobutyl)-N~1~,N~3~-diphenylpropanediamide is an organic compound with a complex structure that includes methoxy, oxobutyl, and diphenylpropanediamide groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methoxy-2-(3-oxobutyl)-N~1~,N~3~-diphenylpropanediamide typically involves multiple steps, including the formation of intermediate compounds. One common method involves the reaction of 3-oxobutyl derivatives with diphenylpropanediamide under specific conditions. The reaction conditions often include the use of solvents such as methanol or ethanol and catalysts like hydrochloric acid to facilitate the reaction .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as crystallization and purification to isolate the desired product.

Chemical Reactions Analysis

Types of Reactions

2-Methoxy-2-(3-oxobutyl)-N~1~,N~3~-diphenylpropanediamide can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents such as lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, often using nucleophiles or electrophiles under specific conditions.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Potassium permanganate, hydrogen peroxide.

Reducing agents: Lithium aluminum hydride, sodium borohydride.

Catalysts: Hydrochloric acid, sulfuric acid.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols.

Scientific Research Applications

2-Methoxy-2-(3-oxobutyl)-N~1~,N~3~-diphenylpropanediamide has several scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and as a precursor for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects and as a lead compound for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Methoxy-2-(3-oxobutyl)-N~1~,N~3~-diphenylpropanediamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 2-Methoxy-2-(3-oxobutyl)-N~1~,N~3~-diphenylpropanediamide include:

• 3,4-Dihydro-2-methoxy-2-methyl-4-phenyl-2H,5H-pyrano[3,2-c]chromen-2-one
• 4-Hydroxy-2-quinolones

Uniqueness

What sets this compound apart from similar compounds is its unique combination of functional groups, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various scientific and industrial applications.